Cas no 1879819-70-1 (3-bromo-5-(trifluoromethyl)benzenesulfinate)

• Product Name: 3-bromo-5-(trifluoromethyl)benzenesulfinate
• CAS No: 1879819-70-1
• MF: C₇H₅BrF₃NaO₂S
• MW: 313.067381620407
• CID: 6507042
• Update Time: 2025-07-02

3-bromo-5-(trifluoromethyl)benzenesulfinate Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-(trifluoromethyl)benzenesulfinate

• Inchi： 1S/C7H4BrF3O2S.Na.H/c8-5-1-4(7(9,10)11)2-6(3-5)14(12)13;;/h1-3H,(H,12,13);;
• InChI Key： LPXKROALPQAPHC-UHFFFAOYSA-N
• SMILES： C(C1C=C(Br)C=C(S(O)=O)C=1)(F)(F)F.[NaH]

Additional information on 3-bromo-5-(trifluoromethyl)benzenesulfinate

Introduction to 3-bromo-5-(trifluoromethyl)benzenesulfinate (CAS No. 1879819-70-1) in Modern Chemical Research

The compound 3-bromo-5-(trifluoromethyl)benzenesulfinate (CAS No. 1879819-70-1) represents a significant advancement in the field of organic synthesis and pharmaceutical development. Its unique structural features, combining a brominated aromatic ring with a trifluoromethyl group and a sulfinate moiety, make it a versatile intermediate for constructing complex molecules. This introduction explores the compound's properties, synthetic applications, and its relevance in contemporary research, particularly in medicinal chemistry and material science.

At the core of the compound's utility lies its molecular architecture. The presence of a bromo substituent at the 3-position of the benzene ring enhances its reactivity in various cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. This allows for the facile introduction of diverse functional groups, enabling the synthesis of novel heterocycles and biologically active scaffolds. Additionally, the trifluoromethyl group (CF₃) is renowned for its electron-withdrawing properties and its ability to modulate metabolic stability and binding affinity in drug candidates.

The sulfinate functional group (-SO₂Na) adds another layer of reactivity, making 3-bromo-5-(trifluoromethyl)benzenesulfinate a valuable precursor for further derivatization. Sulfinate esters can be readily converted into thiols, sulfoxides, or sulfones through nucleophilic substitution reactions. This adaptability has been exploited in recent studies aiming to develop novel therapeutic agents targeting various diseases.

In recent years, researchers have leveraged this compound to explore innovative synthetic strategies. For instance, its use as a building block in constructing benzothiophene derivatives has shown promise in generating potent inhibitors of enzymes involved in cancer metabolism. The combination of the bromo and trifluoromethyl groups allows for precise tuning of electronic properties, which is crucial for optimizing drug-like characteristics such as lipophilicity and solubility.

One notable application of 3-bromo-5-(trifluoromethyl)benzenesulfinate is in the development of small-molecule probes for biochemical assays. The sulfinate group can be selectively modified to incorporate fluorophores or affinity tags, enabling researchers to study protein-protein interactions and enzyme mechanisms with high precision. Such tools are indispensable in drug discovery pipelines, where understanding molecular interactions at a cellular level is paramount.

The compound's role in material science is equally noteworthy. The electron-withdrawing nature of both the trifluoromethyl and sulfinate groups makes it an excellent candidate for designing organic semiconductors with enhanced charge transport properties. Researchers have reported its incorporation into π-conjugated polymers that exhibit improved performance in organic light-emitting diodes (OLEDs) and photovoltaic devices. These advancements underscore the compound's potential beyond pharmaceuticals.

From a synthetic chemistry perspective, 3-bromo-5-(trifluoromethyl)benzenesulfinate exemplifies the power of multi-functionalized aromatic compounds as platforms for innovation. Its preparation typically involves bromination followed by trifluoromethylation of a precursor sulfonate ester, showcasing modern catalytic methods that enable efficient access to complex structures. Such synthetic protocols are often adapted for large-scale production, ensuring that researchers have access to sufficient quantities for their studies.

The impact of this compound on medicinal chemistry is further highlighted by its incorporation into several lead compounds under investigation for neurological disorders. The structural motifs present in 3-bromo-5-(trifluoromethyl)benzenesulfinate have been found to interact with specific targets in neural pathways, offering new avenues for therapeutic intervention. Ongoing studies aim to optimize these interactions through structure-activity relationship (SAR) analysis, leveraging computational modeling alongside experimental validation.

In conclusion, 3-bromo-5-(trifluoromethyl)benzenesulfinate (CAS No. 1879819-70-1) stands as a cornerstone in modern chemical research due to its multifaceted utility across multiple disciplines. Its unique combination of reactivity-enhancing substituents makes it an indispensable tool for synthetic chemists, while its biological relevance positions it as a key player in drug discovery efforts worldwide. As research continues to uncover new applications for this compound, its importance is sure to grow alongside advancements in chemical biology and materials science.